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Core Mechanism of Action

Sulfaethoxypyridazine is a sulfonamide antibiotic, and its primary mechanism of action is the inhibition of

bacterial folate synthesis [1] [2].

The table below summarizes the key elements of this mechanism:

Aspect Description

Drug Class Sulfonamide antibiotic [3] [1]

Primary Target Enzyme Dihydropteroate Synthase (DHPS) [2]

Molecular Process Competitive inhibition of DHPS, blocking the incorporation of Para-Aminobenzoic

Acid (PABA) into dihydrofolic acid [2]

Biological
Consequence

Inhibition of bacterial folate synthesis pathway, leading to halted synthesis of

purines, pyrimidines, and ultimately, bacterial DNA/RNA [1] [2]

Spectrum of
Activity

Effective against a broad spectrum of Gram-positive and Gram-negative bacteria

[2]

This mechanism is selective for bacteria because unlike mammals that obtain folate from their diet, most

bacteria must synthesize it de novo. By mimicking PABA, sulfonamides effectively shut down this essential
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pathway in susceptible bacteria [1].

The following diagram illustrates the logical sequence of this antibacterial action:

Sulfaethoxypyridazine

Enzyme: Dihydropteroate Synthase

 Competitively Inhibits

PABA (Bacterial Substrate)

 Normal Substrate

Folate Synthesis

 Synthesis Blocked

DNA/RNA Synthesis

 Required For

Inhibition of Bacterial Growth

 Halted

Click to download full resolution via product page

Chemical Profile & Applications

For research and development purposes, the basic chemical identifier and main application of

Sulfaethoxypyridazine are summarized below.

Table 1: Chemical Identification
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Property Details

IUPAC Name 4-amino-N-(6-ethoxypyridazin-3-yl)benzene-1-sulfonamide [3]

Chemical Formula C12H14N4O3S [3]

CAS Number 963-14-4 [3]

Molecular Weight 294.33 g/mol [3]

Table 2: Primary Applications

Area of Use Specific Application

Veterinary
Medicine

Treatment of bacterial infections in livestock and poultry, particularly for

respiratory, urinary, and enteric systems [2]. Its long-acting nature allows for
optimized treatment regimens [2].

Pharmaceutical
Industry

Used as a reference standard for analytical purposes, such as method validation
and quality control [2].

A Guide for Further Research

The search results indicate that specific, detailed experimental data for Sulfaethoxypyridazine is limited. To

build a comprehensive whitepaper, you may need to pursue these avenues:

Investigate the Drug Class: Deepen your research by focusing on the general sulfonamide class.

Studies on common variants like sulfamethoxypyridazine, sulfadiazine (SDZ), or sulfamethazine
(SMZ) will have highly transferable mechanistic and protocol information [4] [1].

Consult Specialized Databases: Use professional scientific databases to search for original
research articles. You can look up the CAS Number (963-14-4) or the chemical name in sources like

PubMed, Scopus, or Web of Science [3].
Adapt General Protocols: Experimental protocols for analyzing sulfonamides in biological tissues

(e.g., using HPLC with fluorescence detection or LC-MS) are well-established for the drug class and
can be adapted with appropriate validation for Sulfaethoxypyridazine specifically [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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